Cas no 80751-40-2 (4-nitrophenyl ethyl(phenyl)phosphinate)

• Product name: 4-nitrophenyl ethyl(phenyl)phosphinate
• CAS No: 80751-40-2
• MF: C₁₄H₁₄NO₄P
• MW: 291.23906
• CID: 1801553
• PubChem ID: 115332

4-nitrophenyl ethyl(phenyl)phosphinate Chemical and Physical Properties

Names and Identifiers

• 4-nitrophenyl ethyl(phenyl)phosphinate
• 4-Nitrophenyl ethylphenylphosphinate
• Phosphinic acid, ethylphenyl-, 4-nitrophenyl ester
• 1-[ethyl(phenyl)phosphoryl]oxy-4-nitrobenzene
• DTXSID501001462
• 80751-40-2

• Inchi： InChI=1S/C14H14NO4P/c1-2-20(18,14-6-4-3-5-7-14)19-13-10-8-12(9-11-13)15(16)17/h3-11H,2H2,1H3
• InChI Key： UHKMGDFUHVDKNN-UHFFFAOYSA-N
• SMILES： O=P(C1=CC=CC=C1)(CC)OC2=CC=C([N+]([O-])=O)C=C2

Computed Properties

• Exact Mass: 291.06604493g/mol
• Monoisotopic Mass: 291.06604493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų